3-(1H-benzimidazol-2-ylthio)-N-cyclohexylpropanamide

• IUPAC Name: 3-(1H-benzimidazol-2-ylsulfanyl)-N-cyclohexylpropanamide
• InChI: InChI=1S/C16H21N3OS/c20-15(17-12-6-2-1-3-7-12)10-11-21-16-18-13-8-4-5-9-14(13)19-16/h4-5,8-9,12H,1-3,6-7,10-11H2,(H,17,20)(H,18,19)
• InChI Key: GRTZBKKTJAPPNI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CCSC2=NC3=CC=CC=C3N2
• Molecular Formula: C16H21N3OS
• Molecular Weight: 303.4 g/mol

Description

3-(1H-benzimidazol-2-ylthio)-N-cyclohexylpropanamide is a compound that belongs to the class of benzimidazoles, known for their diverse biological activities and applications in medicinal chemistry. Benzimidazoles are heterocyclic compounds containing a fused benzene and imidazole ring.

Synthesis Analysis

The synthesis of benzimidazole derivatives typically involves the modification of the benzimidazole ring, as seen in the synthesis of various derivatives for potential biological activities. For instance, Wang et al. (2011) developed a series of N-hydroxyacrylamides with benzimidazole cores, showing potent biological activity and good drug-like properties (Wang et al., 2011).

Molecular Structure Analysis

Benzimidazole derivatives' molecular structures have been extensively studied using various techniques such as NMR, IR, and X-ray crystallography. Adardour et al. (2023) provided insights into the structural characterization of benzimidazole derivatives through single-crystal X-ray diffraction analysis (Adardour et al., 2023).

Chemical Reactions and Properties

Benzimidazole derivatives can undergo various chemical reactions, leading to a wide range of compounds with different properties. For example, Sindhe et al. (2016) synthesized N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamide showcasing notable antimicrobial and antioxidant activities (Sindhe et al., 2016).

Mechanism of Action

Target of Action

Similar compounds such as n-[3-(1h-benzimidazol-2-yl)-1h-pyrazol-4-yl]benzamide have been found to target aurora kinase a and cyclin-dependent kinase 2 . These proteins play crucial roles in cell cycle regulation and their inhibition can lead to cell cycle arrest, making them potential targets for anticancer therapies .

Mode of Action

Benzimidazole derivatives have been shown to interact with their targets by binding to the atp-binding site, thereby inhibiting the activity of the target proteins .

Biochemical Pathways

For instance, they can react with various free radicals, through several possible reaction pathways – HAT in nonpolar medium, SPLET in polar medium and RAF in both media .

Result of Action

Benzimidazole derivatives have been shown to exhibit a wide range of biological activities, including anticancer activities . They can induce cell cycle arrest and apoptosis in cancer cells .

Safety and Hazards

The safety and hazards associated with a specific benzimidazole derivative would depend on its structure and the specific functional groups it contains. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific information.

Future Directions

Research into benzimidazole derivatives is ongoing due to their wide range of biological activities. Future directions could include the synthesis of new derivatives and the exploration of their potential as therapeutic agents.